Cas no 17785-89-6 (N-4-(4-Methoxyphenyl)aminophenylacetamide)

• Product Name: N-4-(4-Methoxyphenyl)aminophenylacetamide
• CAS No: 17785-89-6
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 1365265
• PubChem ID: 23326333
• Update Time: 2025-06-11

N-4-(4-Methoxyphenyl)aminophenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[(4-methoxyphenyl)amino]phenyl]-
• N-​[4-​[(4-​Methoxyphenyl)​amino]​phenyl]​acetamide
• N-[4-(4-Methoxyanilino)phenyl]acetamide
• 4'-p-Anisidinoacetanilide; 4-Acetamino-4'-methoxy Diphenylamine
• SCHEMBL9571811
• N-(4-((4-Methoxyphenyl)amino)phenyl)acetamide
• N-?[4-?[(4-?Methoxyphenyl)?amino]?phenyl]?acetamide
• AKOS028114478
• Z68173279
• 17785-89-6
• N-4-(4-Methoxyphenyl)aminophenylacetamide

• Inchi： 1S/C15H16N2O2/c1-11(18)16-12-3-5-13(6-4-12)17-14-7-9-15(19-2)10-8-14/h3-10,17H,1-2H3,(H,16,18)
• InChI Key： BMUMXXZBLKOEEZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 256.12128
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-4-(4-Methoxyphenyl)aminophenylacetamide

Recent Advances in the Study of N-4-(4-Methoxyphenyl)aminophenylacetamide (CAS: 17785-89-6)

N-4-(4-Methoxyphenyl)aminophenylacetamide (CAS: 17785-89-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as an intermediate in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, providing insights into its applications and future directions in drug discovery.

The synthesis of N-4-(4-Methoxyphenyl)aminophenylacetamide has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and confirm its chemical identity. These methodological advancements have facilitated a deeper understanding of the compound's stability and reactivity, which are crucial for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary studies have indicated that N-4-(4-Methoxyphenyl)aminophenylacetamide exhibits promising anti-inflammatory and analgesic properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). These findings suggest that the compound could serve as a lead structure for the development of new non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Further investigations have explored the compound's potential as an anticancer agent. Recent in vitro and in vivo studies have shown that N-4-(4-Methoxyphenyl)aminophenylacetamide can induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism of action appears to involve the modulation of apoptotic signaling pathways, including the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic factors. These results highlight the compound's versatility and its potential for multitargeted therapy in oncology.

Despite these promising findings, challenges remain in the development of N-4-(4-Methoxyphenyl)aminophenylacetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Additionally, the compound's pharmacokinetic and pharmacodynamic properties must be thoroughly investigated to ensure its safety and efficacy in clinical settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-4-(4-Methoxyphenyl)aminophenylacetamide (CAS: 17785-89-6) represents a promising candidate for the development of novel therapeutic agents with anti-inflammatory and anticancer properties. Recent advancements in its synthesis, characterization, and biological evaluation have laid a solid foundation for future research. However, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological profile. This compound exemplifies the potential of chemical biology to bridge the gap between basic research and clinical applications, offering new hope for the treatment of various diseases.